Cas no 53142-19-1 (3-Bromo-n,n-diethylaniline)
3-Bromo-N,N-diethylaniline is a brominated aromatic amine with the molecular formula C₁₀H₁₄BrN. This compound is characterized by the presence of a bromine substituent at the 3-position of the aniline ring, along with diethylamino functional groups. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty dyes. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its stable diethylamino group contributes to solubility in organic solvents, facilitating purification and handling. The compound is typically supplied as a high-purity solid, ensuring consistent performance in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.
3-Bromo-n,n-diethylaniline structure
Product Name:3-Bromo-n,n-diethylaniline
CAS No:53142-19-1
MF:C10H14BrN
MW:228.128861904144
MDL:MFCD00461680
CID:381452
PubChem ID:263036
Update Time:2025-05-27
3-Bromo-n,n-diethylaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine,3-bromo-N,N-diethyl-
- 3-BROMO-N,N-DIETHYLANILINE
- 3-bromo-bisethyl-aminobenzene
- 3-bromo-N,N-diethyl-benzenamine
- Benzenamine,3-bromo-N,N-diethyl
- m-Brom-N.N-diaethyl-anilin
- N,N-Diaethyl-3-brom-anilin
- N,N-diethyl-3-bromo-aniline
- n,n-diethyl-3-bromoaniline
- NSC97237
- Benzenamine, 3-bromo-N,N-diethyl-
- (3-bromophenyl)diethylamine
- (3-Bromo-phenyl)-diethyl-amine
- SBB097243
- NSC-97237
- F70744
- DTXSID70294590
- Z654776552
- AKOS022308835
- EN300-217735
- SCHEMBL7896008
- 53142-19-1
- DB-394789
- 3-Bromo-N,N-diethylbenzenamine
- 3-Bromo-n,n-diethylaniline
-
- MDL： MFCD00461680
- Inchi： 1S/C10H14BrN/c1-3-12(4-2)10-7-5-6-9(11)8-10/h5-8H,3-4H2,1-2H3
- InChI Key： IRSNNPCAZZDVIL-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)N(CC)CC
Computed Properties
- Exact Mass: 227.03100
- Monoisotopic Mass: 227.03096g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 3.2
Experimental Properties
- PSA: 3.24000
- LogP: 3.29530
3-Bromo-n,n-diethylaniline Customs Data
- HS CODE：2921420090
- Customs Data：
China Customs Code:
2921420090Overview:
2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-n,n-diethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-217735-0.05g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95.0% | 0.05g |
$157.0 | 2025-02-20 | |
| Enamine | EN300-217735-0.1g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95.0% | 0.1g |
$234.0 | 2025-02-20 | |
| Enamine | EN300-217735-0.25g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95.0% | 0.25g |
$334.0 | 2025-02-20 | |
| Enamine | EN300-217735-0.5g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95.0% | 0.5g |
$527.0 | 2025-02-20 | |
| Enamine | EN300-217735-1.0g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95.0% | 1.0g |
$675.0 | 2025-02-20 | |
| Enamine | EN300-217735-2.5g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95.0% | 2.5g |
$1303.0 | 2025-02-20 | |
| Enamine | EN300-217735-5.0g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95.0% | 5.0g |
$2350.0 | 2025-02-20 | |
| Enamine | EN300-217735-10.0g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95.0% | 10.0g |
$4444.0 | 2025-02-20 | |
| Enamine | EN300-217735-1g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95% | 1g |
$675.0 | 2023-09-16 | |
| Enamine | EN300-217735-5g |
3-bromo-N,N-diethylaniline |
53142-19-1 | 95% | 5g |
$2350.0 | 2023-09-16 |
3-Bromo-n,n-diethylaniline Related Literature
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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